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Compound of Interest

Compound Name: 3-Hydroxysebacic acid

Cat. No.: B143112

Essential Safety and Handling Guide for 3-
Hydroxysebacic Acid

This guide provides crucial safety protocols and logistical plans for laboratory personnel
handling 3-Hydroxysebacic acid. Adherence to these procedures is vital for ensuring personal
safety and minimizing environmental impact.

Chemical Identifier:

e Name: 3-Hydroxysebacic acid

e CAS Number: 73141-46-5

e Molecular Formula: C10H1805[1]

e Molecular Weight: 218.25 g/mol [1][2]

Hazard Identification and Classification

3-Hydroxysebacic acid is classified with the following hazards:
o Acute Oral Toxicity (Category 4): Harmful if swallowed.[1]

 Skin Irritation (Category 2): Causes skin irritation.[2]
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e Serious Eye Irritation (Category 2): Causes serious eye irritation.[2]

e Acute Aquatic Toxicity (Category 1): Very toxic to aquatic life.[1]

» Chronic Aquatic Toxicity (Category 1): Very toxic to aquatic life with long-lasting effects.[1]

Hazard

. GHS Category Signal Word Hazard Statement
Classification
o ] H302: Harmful if
Acute toxicity, Oral Category 4 Warning
swallowed.[1]
Skin ] H315: Causes skin
o Category 2 Warning L
corrosion/irritation irritation.[2]
Serious eye ] H319: Causes serious
o Category 2 Warning o
damage/eye irritation eye irritation.[2]
) o ) H400: Very toxic to
Acute aquatic toxicity Category 1 Warning o
aquatic life.[1]
) ) H410: Very toxic to
Chronic aquatic ] o ]
Category 1 Warning aquatic life with long

toxicity

lasting effects.[1]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to mitigate the risks of exposure. The following

table outlines the required equipment for handling 3-Hydroxysebacic acid.
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Body Part

Required PPE

Material/Standard

Rationale

Eyes/Face

Safety Goggles &
Face Shield

ANSI Z87.1 compliant

Protects against
splashes that can
cause serious eye
irritation.[3] A face
shield offers broader
protection for the

entire face.[4]

Hands

Chemical-resistant

gloves

Nitrile or Butyl rubber

Prevents skin irritation
upon contact.[4][5] For
high-volume
applications, heavy-
duty gloves are

recommended.[3]

Body

Laboratory Coat or
Chemical-resistant

Apron

Standard lab coat;
chemical-resistant for

large quantities

Protects against
incidental skin contact
and contamination of

personal clothing.[3]

[6]

Respiratory

Not generally required

N/A

Use in a well-
ventilated area or a
fume hood to avoid
dust and aerosol
formation.[1] If
significant dust is
generated, a
respirator may be

necessary.

Feet

Closed-toe shoes

Leather or other non-

porous material

Protects feet from

potential spills.[6]

Experimental Workflow for Handling 3-Hydroxysebacic

Acid
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\
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Handling %; Operation
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\
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Post-experiment
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\
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\

Dispose of waste via approved channels

\

Doff and clean/dispose of PPE
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Caption: Workflow for the safe handling of 3-Hydroxysebacic acid.
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Operational and Disposal Plans

Handling and Storage:

Handling: Avoid inhalation and contact with skin and eyes.[1] Prevent dust and aerosol
formation.[1] Wash hands thoroughly after handling.[1] Do not eat, drink, or smoke in the
work area.[1]

Storage: Keep the container tightly sealed in a cool, well-ventilated area.[1] Store at 2-8°C.
Store away from strong acids/alkalis and strong oxidizing/reducing agents.[1]

Spill Management:

Evacuate: If a significant spill occurs outside a fume hood, evacuate the immediate area.[6]

Contain: For small spills, contain the material.

Neutralize: Neutralize spilled acid if appropriate.

Collect: Use absorbent materials to clean up the spill.

Dispose: Collect the spillage and place it in a sealed container for disposal as hazardous
waste.[1] Spill debris is considered hazardous waste.[6]

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[1][7]

Skin Contact: Remove contaminated clothing and rinse the affected skin area thoroughly
with large amounts of water.[1] Seek medical attention if irritation persists.

Ingestion: If swallowed, call a poison center or doctor.[1] Rinse the mouth with water.[1] Do
NOT induce vomiting.[1]

Inhalation: Move the person to fresh air. If breathing is difficult, provide respiratory support.[1]
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Disposal Plan: All waste containing 3-Hydroxysebacic acid must be treated as hazardous
waste.

+ Container Disposal: Dispose of the contents and container to an approved waste disposal
plant.[1]

* Waste Segregation: Do not dispose of it in standard laboratory trash or down the drain. The
material is very toxic to aquatic life.[1]

o Labeling: Ensure all waste containers are clearly and accurately labeled.

Logical Relationship for PPE Selection

Identified Hazards

m m Harmful if Swallowed Dust/Aerosol Formation
/ \ \{irevents contamination

Required PPE

Gloves (Nitrile/Butyl)

Safety Goggles & Face Shield Lab Coat Fume Hood / Ventilation

Click to download full resolution via product page

Caption: Rationale for PPE selection based on chemical hazards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» 3. ehs.washington.edu [ehs.washington.edu]
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 To cite this document: BenchChem. [Personal protective equipment for handling 3-
Hydroxysebacic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b143112#personal-protective-equipment-for-handling-
3-hydroxysebacic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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